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Compound of Interest

Compound Name: 3,5-Diiodo-L-tyrosine dihydrate

Cat. No.: B102990

Essential Safety and Handling Guide for 3,5-
Diiodo-L-tyrosine Dihydrate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
3,5-Diiodo-L-tyrosine dihydrate. Adherence to these procedures is essential for ensuring
laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment

3,5-Diiodo-L-tyrosine dihydrate is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and may lead to respiratory irritation.[1][2][3][4][5] All personnel
handling this compound must use appropriate Personal Protective Equipment (PPE).

Summary of Hazards
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Hazard Classification Description

Skin Corrosion/Irritation Category 2: Causes skin irritation.[1][3][4]

Category 2: Causes serious eye irritation.[1][3]

[4]

Serious Eye Damage/Irritation

Category 3: May cause respiratory irritation.[1]

Specific Target Organ Toxicity [31[41[5]

Recommended Personal Protective Equipment (PPE)

Due to a lack of specific quantitative data on glove breakthrough times for 3,5-Diiodo-L-
tyrosine dihydrate, a conservative approach is recommended.

Protection Type Specification Rationale

) Chemical safety goggles or Protects against dust particles
Eye Protection o i
glasses with side shields. and splashes.

Provides a barrier against skin

o o ] contact. Given the absence of
) Nitrile gloves (minimum 4 mil - )
Hand Protection _ specific permeation data,
thickness), double-gloved. ]
double gloving and frequent

changes are advised.

NIOSH/MSHA or European Required when handling the
Respiratory Protection Standard EN 149 approved powder outside of a fume hood
respirator. or if dust is generated.

. Prevents contamination of
Body Protection Laboratory coat. )
personal clothing.

Operational Plan: Step-by-Step Handling
Procedures

Strict adherence to the following operational plan is mandatory to minimize exposure and
prevent contamination.
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Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6] Long-
term storage at -20°C is recommended.[1][5]

Incompatibilities: Keep away from strong oxidizing agents.[6]

Handling and Use

Designated Area: All handling of 3,5-Diiodo-L-tyrosine dihydrate powder should be
conducted in a designated area, such as a chemical fume hood, to ensure adequate
ventilation.[2]

PPE Donning: Before handling, don all required PPE as specified in the table above.
Weighing and Aliquoting:

o Perform all weighing and aliquoting of the powder within a chemical fume hood to control
dust.

o Use appropriate tools (e.g., spatulas, weigh boats) to handle the powder. Minimize the
creation of dust.

Solution Preparation:
o If preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Ensure the vessel is appropriately labeled with the chemical name, concentration, date,
and hazard information.

Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[6]

o Clean all equipment and the work area to remove any residual chemical.
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Disposal Plan

Contaminated materials and waste must be disposed of as hazardous chemical waste in
accordance with all local, regional, and national regulations.[6]

o Waste Segregation:

o Solid Waste: Collect unused 3,5-Diiodo-L-tyrosine dihydrate powder and any
contaminated disposable materials (e.g., weigh boats, paper towels, gloves, and PPE) in a
designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect solutions containing 3,5-Diiodo-L-tyrosine dihydrate in a separate,
sealed, and clearly labeled hazardous waste container. Do not pour down the drain.[6]

o Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full
chemical name ("3,5-Diiodo-L-tyrosine dihydrate"), and the associated hazards (Irritant).

o Waste Pickup: Arrange for the collection of the hazardous waste by your institution's
environmental health and safety department or a licensed chemical waste disposal company.

Emergency Procedures
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Emergency Situation First Aid and Response

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2][6]

Remove contaminated clothing and flush skin
) with plenty of soap and water for at least 15
Skin Contact ) o )
minutes. If skin irritation occurs, seek medical

advice.[2][6]

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

medical attention if you feel unwell.[3][6]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.[2][6]
Evacuate the area. Wear appropriate PPE. For
small spills, carefully sweep up the solid
Spil material, avoiding dust generation, and place it
pi

in a sealed container for disposal. For large
spills, contact your institution's emergency

response team.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal of 3,5-Diiodo-L-tyrosine dihydrate
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Caption: Workflow for the safe handling and disposal of 3,5-Diiodo-L-tyrosine dihydrate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b102990?utm_src=pdf-body-img
https://www.benchchem.com/product/b102990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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